Cas no 90247-37-3 (diphosphoric acid, c4-20-alkyl esters)

• Product Name: diphosphoric acid, c4-20-alkyl esters
• CAS No: 90247-37-3
• MF: C₁₂H₂₈O₈P₂
• MW: 362.293446540833
• CID: 885839
• PubChem ID: 3086309
• Update Time: 2025-04-19

diphosphoric acid, c4-20-alkyl esters Chemical and Physical Properties

Names and Identifiers

• diphosphoric acid, c4-20-alkyl esters
• 12-phosphonooxydodecyl dihydrogen phosphate
• DTXSID90238072
• EINECS 290-805-5
• 90247-37-3
• NS00123439

• Inchi： 1S/C12H28O8P2/c13-21(14,15)19-11-9-7-5-3-1-2-4-6-8-10-12-20-22(16,17)18/h1-12H2,(H2,13,14,15)(H2,16,17,18)
• InChI Key： MGYRDKQKDZZPJO-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCCCCCCCCCCCOP(=O)(O)O

Computed Properties

• Exact Mass: 362.125941
• Monoisotopic Mass: 362.125941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 1.3

Experimental Properties

• Density: 1.304
• Boiling Point: 550°C at 760 mmHg
• Flash Point: 286.5°C
• Refractive Index: 1.495
• PSA: 153.14000
• LogP: 3.10600